Cas no 1804232-12-9 (3-(3-Oxopropyl)-5-(trifluoromethylthio)toluene)

• Product Name: 3-(3-Oxopropyl)-5-(trifluoromethylthio)toluene
• CAS No: 1804232-12-9
• MF: C₁₁H₁₁F₃OS
• MW: 248.264652490616
• CID: 5001632
• Update Time: 2025-11-06

3-(3-Oxopropyl)-5-(trifluoromethylthio)toluene Chemical and Physical Properties

Names and Identifiers

• 3-(3-Oxopropyl)-5-(trifluoromethylthio)toluene

• Inchi： 1S/C11H11F3OS/c1-8-5-9(3-2-4-15)7-10(6-8)16-11(12,13)14/h4-7H,2-3H2,1H3
• InChI Key： NBDZJVNRNMORHZ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C)C=C(C=1)CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 230
• XLogP3: 3.7
• Topological Polar Surface Area: 42.4

Additional information on 3-(3-Oxopropyl)-5-(trifluoromethylthio)toluene

Introduction to 3-(3-Oxopropyl)-5-(trifluoromethylthio)toluene (CAS No. 1804232-12-9)

3-(3-Oxopropyl)-5-(trifluoromethylthio)toluene, identified by the chemical identifier CAS No. 1804232-12-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aromatic heterocycles, featuring a toluene backbone modified with an oxopropyl group at the 3-position and a trifluoromethylthio substituent at the 5-position. The strategic placement of these functional groups imparts unique chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for developing novel bioactive molecules.

The trifluoromethylthio group is particularly noteworthy due to its ability to influence the electronic and steric environment of the molecule. In pharmaceutical chemistry, trifluoromethyl groups are frequently incorporated into drug candidates because they can enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. The presence of this group in 3-(3-Oxopropyl)-5-(trifluoromethylthio)toluene suggests that it may serve as a building block for molecules designed to interact with biological systems in a targeted manner.

On the other hand, the oxopropyl moiety introduces a polarized double bond, which can participate in hydrogen bonding interactions and affect the solubility and reactivity of the compound. This feature makes it useful in designing molecules that require specific interactions with biological targets, such as enzymes or receptors. The combination of these two functional groups in a single aromatic scaffold provides a rich chemical space for exploration, enabling the synthesis of diverse derivatives with tailored properties.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of compounds like 3-(3-Oxopropyl)-5-(trifluoromethylthio)toluene. Techniques such as transition metal-catalyzed cross-coupling reactions, palladium-mediated transformations, and flow chemistry have streamlined the synthesis of complex aromatic structures. These methods not only improve yield but also reduce the environmental impact of chemical synthesis, aligning with the growing emphasis on sustainable chemistry practices.

The applications of 3-(3-Oxopropyl)-5-(trifluoromethylthio)toluene extend beyond pharmaceuticals into the agrochemical sector. The structural features of this compound make it a promising precursor for developing novel pesticides and herbicides. The trifluoromethylthio group, in particular, is known to enhance the bioactivity of agrochemicals by improving their lipophilicity and resistance to metabolic degradation. This has led to increased interest in exploring its potential as a lead compound for next-generation crop protection agents.

In academic research, 3-(3-Oxopropyl)-5-(trifluoromethylthio)toluene has been utilized as a key intermediate in studying reaction mechanisms and developing new synthetic strategies. Its unique structure allows chemists to probe electronic effects, steric hindrance, and functional group compatibility in detailed mechanistic studies. Such research contributes to the broader understanding of organic chemistry principles and aids in the development of more efficient synthetic routes for complex molecules.

The compound's potential in material science is also emerging as an area of interest. The presence of both polar and non-polar functional groups makes it a candidate for designing liquid crystals, organic semiconductors, or advanced polymers. These materials are crucial for applications in electronics, optoelectronics, and nanotechnology. By tuning the properties of 3-(3-Oxopropyl)-5-(trifluoromethylthio)toluene, researchers can develop novel materials with specific functionalities tailored for advanced technological applications.

As computational chemistry techniques continue to evolve, virtual screening and molecular modeling are being employed to predict the bioactivity of compounds like 3-(3-Oxopropyl)-5-(trifluoromethylthio)toluene before experimental synthesis. These computational methods allow researchers to rapidly assess potential interactions with biological targets, optimizing lead compounds for further development. This approach not only accelerates the drug discovery process but also reduces the need for extensive trial-and-error experimentation.

The safety profile of 3-(3-Oxopropyl)-5-(trifluoromethylthio)toluene is another critical consideration in its application across various fields. While this compound is not classified as hazardous or subject to strict regulatory controls under current guidelines, proper handling procedures must be followed to ensure safe laboratory practices. Standard precautions such as wearing appropriate personal protective equipment (PPE), working in well-ventilated areas, and adhering to good laboratory practices (GLP) are essential when handling any chemical substance.

In conclusion,3-(3-Oxopropyl)-5-(trifluoromethylthio)toluene (CAS No. 1804232-12-9) represents a versatile and multifunctional compound with broad applications in pharmaceuticals, agrochemicals, material science, and academic research. Its unique structural features offer opportunities for developing innovative solutions across multiple disciplines. As research continues to uncover new applications and synthetic methodologies for this compound, its importance is likely to grow further within the scientific community.